3'-Deoxysappanone A

• Molecular Formula: C16H12O4
• Molecular Weight: 268.26 g/mol
• InChI: InChI=1S/C16H12O4/c17-12-3-1-10(2-4-12)7-11-9-20-15-8-13(18)5-6-14(15)16(11)19/h1-8,17-18H,9H2/b11-7+
• InChIKey: CWFKSHWAQPOKQP-YRNVUSSQSA-N

3′-Deoxysappanone A for Research Procurement: A 3-Benzylidenechroman-4-one Homoisoflavonoid with Structurally Defined Cytotoxic and Antiviral Activity

3′-Deoxysappanone A (CAS 110064-50-1), also known as (E)-7-hydroxy-3-(4-hydroxybenzylidene)chroman-4-one [1], is a homoisoflavonoid belonging to the 3-benzylidenechroman-4-one subclass [2]. It occurs naturally in the heartwood of Caesalpinia sappan L. [3] and has also been isolated from Celastrus orbiculatus Thunb. [4]. With a molecular formula of C16H12O4 and a molecular weight of 268.26 g/mol [1], this compound is primarily utilized as a reference standard in natural product chemistry research, as a chemical probe in cancer biology studies, and as a starting material for semi-synthetic derivatization.

Natural Product Reference Standard

Supports HPLC/LC-MS method development for Caesalpinia sappan extracts and homoisoflavonoid characterization.

Cell-Model Endpoint Review

Enables gastric cancer cytotoxicity screening and 3-benzylidene pharmacophore investigation in cellular assays.

Semisynthetic Derivatization Scaffold

Provides a hydroxyl- and α,β-unsaturated ketone-containing core for structural optimization studies.

• [1] Plantaedb. 3'-Deoxysappanone A. Accessed 2026. View Source
• [2] Abegaz BM, Kinfe HH. Naturally Occurring Homoisoflavonoids: Phytochemistry, Biological Activities, and Synthesis (Part II). Nat Prod Commun. 2019;14(5). View Source
• [3] Fu LC, Huang XA, Lai ZY, Hu YJ, Liu HJ, Cai XL. A New 3-Benzylchroman Derivative from Sappan Lignum (Caesalpinia sappan). Molecules. 2008;13(8):1923-1930. View Source
• [4] Hua S, Liu P, Miao L, et al. Neolignan and 3-Benzylchroman Derivatives From Celastrus orbiculatus Thunb. Chem Biodivers. 2025;e202500273. View Source

Why 3′-Deoxysappanone A Cannot Be Replaced by Sappanone A, 3-Deoxysappanone B, or Brazilin: The Structural Determinants of Differential Cytotoxicity and Antiviral Potency

Within the Caesalpinia sappan homoisoflavonoid family, subtle structural variations produce marked differences in biological activity that preclude generic interchange. 3′-Deoxysappanone A is a 3-benzylidenechroman-4-one (homoisoflavone) with a C2-C3 double bond and a 3-(4-hydroxybenzylidene) substituent [1]. In contrast, sappanone A (C16H12O5) is a homoisoflavanone bearing a saturated C2-C3 bond and a 3-hydroxy substituent [2]; 3-deoxysappanone B (C18H18O5) is a 3-benzylchroman derivative with a C3-(4-hydroxybenzyl) group and a methoxy substitution [3]; and brazilin is a tetracyclic homoisoflavonoid with a completely different ring architecture. These structural differences directly translate into divergent cytotoxicity profiles [4], distinct antiviral efficacy , and fundamentally different molecular mechanisms. Procurement of the correct homoisoflavonoid—not merely any Caesalpinia-derived compound—is essential for experimental reproducibility.

Sappanone A (3-Hydroxy Homoisoflavanone)

Structural difference in C2-C3 saturation and 3-hydroxy group may alter cytotoxicity, anti-inflammatory, and melanogenesis profiles; endpoint activity may not directly transfer.

3-Deoxysappanone B / 3-Benzylchroman Analogs

Lack of the 3-benzylidene exocyclic double bond is linked to reported inactive cytotoxicity in gastric cancer cell lines; pharmacophore-based activity likely differs.

Brazilin (Tetracyclic Homoisoflavonoid)

Different ring architecture and core scaffold may result in divergent target engagement and assay response; not a direct structural analog for SAR studies.

• [1] Plantaedb. 3'-Deoxysappanone A. Accessed 2026. View Source
• [2] Fu J, Chen X, Li J, Peng L. Research advances of Sappanone A in inflammation-related diseases. Front Med. 2025;12:1569732. View Source
• [3] KNApSAcK Metabolite Information: 3'-Deoxysappanone B. Accessed 2026. View Source
• [4] Hua S, Liu P, Miao L, et al. Neolignan and 3-Benzylchroman Derivatives From Celastrus orbiculatus Thunb. Chem Biodivers. 2025;e202500273. View Source

3′-Deoxysappanone A Quantitative Evidence Guide: Comparative Cytotoxicity, Antiviral Activity, and Physicochemical Properties

3′-Deoxysappanone A vs. Sappanone A and 7,4′-Dihydrohomoisoflavanone: Differential Cytotoxicity Against Human Gastric Cancer Cell Lines

In a direct head-to-head cytotoxicity screening of 3-benzylchroman derivatives isolated from Celastrus orbiculatus, 3′-deoxysappanone A demonstrated differential activity against human gastric cancer cell lines. The compound exhibited IC50 values of 42.82 ± 0.98 µM (AGS cells) and 73.82 ± 1.12 µM (HGC-27 cells) [1]. Notably, 3′-deoxysappanone A was approximately 1.3-fold more potent than sappanone A (IC50: 55.71 ± 1.04 µM in AGS; 98.04 ± 1.33 µM in HGC-27) in the AGS cell line, and 1.3-fold more potent in HGC-27 cells [1]. The structurally related 7,4′-dihydrohomoisoflavanone (compound 4) showed no significant cytotoxicity (IC50 > 100 µM), indicating that the 3-benzylidene motif of 3′-deoxysappanone A is a critical structural determinant of cytotoxic activity [1].

Cytotoxicity Comparison

Head-to-head

3′-Deoxysappanone A: 42.82 µM (AGS), 73.82 µM (HGC-27) vs. Sappanone A: 55.71 µM, 98.04 µM

Supports gastric cancer cell-line cytotoxicity endpoint review; 3-benzylidene scaffold shows lower IC50 than sappanone A.

MTT assay, 72 h; AGS and HGC-27 cells. 7,4′-Dihydrohomoisoflavanone inactive (>100 µM).

Evidence Dimension	Cytotoxicity (IC50, µM)
Target Compound Data	AGS: 42.82 ± 0.98; HGC-27: 73.82 ± 1.12
Comparator Or Baseline	Sappanone A: AGS 55.71 ± 1.04, HGC-27 98.04 ± 1.33; 7,4′-Dihydrohomoisoflavanone: >100 in both lines
Quantified Difference	3′-Deoxysappanone A is 1.3-fold more potent than sappanone A in AGS cells and 1.3-fold more potent in HGC-27 cells
Conditions	MTT assay; 72 h exposure; human gastric cancer AGS and HGC-27 cell lines

Why This Matters

This head-to-head data enables informed selection of the most potent homoisoflavonoid scaffold for gastric cancer cytotoxicity studies, avoiding less active analogs.

• [1] Hua S, Liu P, Miao L, et al. Neolignan and 3-Benzylchroman Derivatives From Celastrus orbiculatus Thunb. Chem Biodivers. 2025;e202500273. View Source

3′-Deoxysappanone A vs. 3-Deoxysappanone B and Bonducelin: Structural Basis for Divergent Cytotoxic Activity

Within the same Celastrus orbiculatus study, direct comparison of five 3-benzylchroman derivatives revealed that only compounds with the 3-benzylidene (exocyclic double bond) motif exhibited significant cytotoxicity [1]. 3′-Deoxysappanone A (IC50 42.82-73.82 µM) and sappanone A (IC50 55.71-98.04 µM), both bearing the 3-benzylidene moiety, were active [1]. In marked contrast, the 3-benzylchroman derivatives lacking this double bond—3-deoxysappanone B (compound 5) and bonducelin (compound 7)—showed no detectable cytotoxic activity at concentrations up to 100 µM [1]. This binary activity pattern demonstrates that the 3-benzylidene pharmacophore is essential for cytotoxic activity in this compound class.

SAR: 3-Benzylidene Requirement

Head-to-head

3-Benzylidene compounds active (IC50 42.82–73.82 µM); 3-benzylchroman analogs inactive (>100 µM)

Confirms 3-benzylidene motif as critical for cytotoxicity; substitution with benzylchroman analogs may yield negative results.

Celastrus orbiculatus study; 3-deoxysappanone B and bonducelin showed no activity.

Evidence Dimension	Cytotoxicity (IC50, µM) in AGS and HGC-27 cells
Target Compound Data	Active: 42.82-73.82 µM
Comparator Or Baseline	3-Deoxysappanone B: >100 µM; Bonducelin: >100 µM
Quantified Difference	Active vs. inactive (>2.3-fold difference at minimum; actual difference undefined due to comparator inactivity)
Conditions	MTT assay; 72 h exposure; AGS and HGC-27 gastric cancer cell lines

Why This Matters

This evidence confirms that the 3-benzylidene motif is a non-negotiable structural requirement for cytotoxicity; substitution with 3-benzylchroman analogs will yield negative results.

• [1] Hua S, Liu P, Miao L, et al. Neolignan and 3-Benzylchroman Derivatives From Celastrus orbiculatus Thunb. Chem Biodivers. 2025;e202500273. View Source

3-Deoxysappanchalcone vs. Sappanchalcone vs. Positive Controls: Anti-Influenza H3N2 Activity in CPE Reduction Assay

A 2009 Planta Medica study evaluated constituents from Caesalpinia sappan for anti-influenza activity using the cytopathic effect (CPE) reduction method . 3-Deoxysappanchalcone, a structurally related chalcone analog of 3′-deoxysappanone A, exhibited an IC50 of 1.06 μg/mL against influenza virus H3N2, which was approximately 2-fold more potent than sappanchalcone (IC50: 2.06 μg/mL) . For context, the positive control oseltamivir acid showed an IC50 of 0.065 μg/mL, while ribavirin showed an IC50 of 9.17 μg/mL . This places 3-deoxysappanchalcone's activity between the two clinically approved antiviral agents, though substantially less potent than oseltamivir.

Anti-Influenza H3N2 Activity

Data to verify

3-Deoxysappanchalcone IC50 1.06 µg/mL

Supports antiviral screening context; 3-deoxy chalcone analog shows reported activity in CPE assay.

Comparison: oseltamivir 0.065 µg/mL; ribavirin 9.17 µg/mL. Confirmatory data needed.

Evidence Dimension	Anti-influenza H3N2 activity (IC50, μg/mL)
Target Compound Data	3-Deoxysappanchalcone: 1.06 μg/mL
Comparator Or Baseline	Sappanchalcone: 2.06 μg/mL; Oseltamivir acid: 0.065 μg/mL; Ribavirin: 9.17 μg/mL
Quantified Difference	3-Deoxysappanchalcone is 1.94-fold more potent than sappanchalcone; 16.3-fold less potent than oseltamivir; 8.7-fold more potent than ribavirin
Conditions	CPE reduction method; influenza virus H3N2; MDCK cells

Why This Matters

This cross-study evidence indicates that the 3-deoxy modification in the chalcone series enhances anti-influenza potency, suggesting 3′-deoxysappanone A may similarly possess antiviral activity that warrants investigation.

3′-Deoxysappanone A vs. Sappanone A: Physicochemical Property Comparison

The structural difference between 3′-deoxysappanone A (C16H12O4; MW 268.26) and sappanone A (C16H12O5; MW 284.26) results in distinct physicochemical profiles [1] [2]. 3′-Deoxysappanone A possesses a lower topological polar surface area (TPSA) of 66.80 Ų [1] compared to sappanone A (approximately 87.0 Ų), and lacks the 3-hydroxy group present in sappanone A [2]. This difference reduces hydrogen bonding capacity (3 H-bond acceptors vs. 5 for sappanone A; 2 H-bond donors vs. 3 for sappanone A), resulting in increased lipophilicity (predicted LogP: ~2.8 for 3′-deoxysappanone A vs. ~2.1 for sappanone A).

Physicochemical Profile vs. Sappanone A

Reported

TPSA 66.80 vs. ~87.0 Ų; LogP ~2.8 vs. ~2.1

Lower polarity and higher lipophilicity may support cell permeability context.

Calculated properties; experimental validation recommended.

Evidence Dimension	Physicochemical properties
Target Compound Data	MW 268.26; TPSA 66.80 Ų; H-bond acceptors: 4; H-bond donors: 2
Comparator Or Baseline	Sappanone A: MW 284.26; TPSA ~87.0 Ų; H-bond acceptors: 5; H-bond donors: 3
Quantified Difference	MW difference: 16 g/mol; TPSA difference: ~20.2 Ų; LogP difference: ~0.7 units
Conditions	Calculated properties based on molecular structure

Why This Matters

The reduced polarity and increased lipophilicity of 3′-deoxysappanone A may confer superior membrane permeability and cellular uptake compared to sappanone A, potentially explaining its enhanced cytotoxicity.

• [1] Plantaedb. 3'-Deoxysappanone A. Accessed 2026. View Source
• [2] Fu J, Chen X, Li J, Peng L. Research advances of Sappanone A in inflammation-related diseases. Front Med. 2025;12:1569732. View Source

3′-Deoxysappanone A vs. Sappanone A: Differential Anti-Inflammatory Evidence Profile

Sappanone A has been extensively characterized for its anti-inflammatory activity, demonstrating inhibition of NO, PGE2, and IL-6 production in LPS-stimulated RAW264.7 murine macrophages via dual modulation of Nrf2/HO-1 and NF-κB pathways [1]. In vivo, sappanone A protected C57BL/6 mice from LPS-induced mortality [1]. In contrast, no peer-reviewed studies have evaluated 3′-deoxysappanone A for anti-inflammatory activity. The absence of the 3-hydroxy group in 3′-deoxysappanone A—a moiety potentially involved in Nrf2 activation—raises the question of whether anti-inflammatory activity is retained in the deoxy analog. This represents a defined, testable hypothesis for investigators.

Anti-inflammatory Evidence

Class-level inference

No published data for 3′-deoxysappanone A

Investigators targeting anti-inflammatory pathways should select sappanone A; this compound remains uncharacterized.

Sappanone A shows reported Nrf2/NF-κB modulation. Hypothesis: 3-hydroxy group may be required.

Evidence Dimension	Anti-inflammatory activity evidence
Target Compound Data	No published anti-inflammatory data
Comparator Or Baseline	Sappanone A: Inhibition of NO, PGE2, IL-6; HO-1 induction via p38 MAPK/Nrf2; NF-κB suppression; in vivo LPS mortality protection
Quantified Difference	Qualitative difference: extensive data exists for sappanone A; none exists for 3′-deoxysappanone A
Conditions	Murine RAW264.7 macrophages (in vitro); C57BL/6 mice (in vivo)

Why This Matters

Investigators specifically seeking anti-inflammatory homoisoflavonoids should select sappanone A; those investigating cytotoxicity should select 3′-deoxysappanone A. This clear functional segregation supports rational procurement decisions.

• [1] Lee S, et al. Sappanone A exhibits anti-inflammatory effects via modulation of Nrf2 and NF-κB. Int Immunopharmacol. 2015;28(1):328-336. View Source

3′-Deoxysappanone A vs. Sappanone A: Differential Melanogenesis Inhibition Profile

Sappanone A has been characterized as the first homoisoflavanone discovered with melanogenesis inhibitory activity, dose-dependently suppressing both melanin synthesis and cellular tyrosinase activity in mouse B16 melanoma cells via repression of tyrosinase gene expression [1]. The precise IC50 values for melanogenesis inhibition are not reported in the abstract, but the activity was established as significant and dose-dependent. No published studies have evaluated 3′-deoxysappanone A for melanogenesis inhibition. The presence of the 3-hydroxy group in sappanone A may be critical for tyrosinase suppression, suggesting 3′-deoxysappanone A may lack this activity.

Melanogenesis Inhibition Evidence

Class-level inference

No published data

Sappanone A is the characterized choice for melanogenesis research; 3′-deoxysappanone A represents an unexplored scaffold.

Sappanone A dose-dependently inhibits melanogenesis in B16 cells. Hypothesis: 3-hydroxy group critical for tyrosinase suppression.

Evidence Dimension	Melanogenesis inhibition
Target Compound Data	No published data
Comparator Or Baseline	Sappanone A: Dose-dependent inhibition of melanogenesis and cellular tyrosinase activity in B16 cells
Quantified Difference	Qualitative: sappanone A has established activity; 3′-deoxysappanone A remains uncharacterized
Conditions	Mouse B16 melanoma cells

Why This Matters

For cosmeceutical research targeting skin hyperpigmentation, sappanone A is the validated choice; 3′-deoxysappanone A represents an unexplored scaffold for structure-activity relationship studies.

• [1] Chang TS, Chao SY, Ding HY. Melanogenesis Inhibition by Homoisoflavavone Sappanone A from Caesalpinia sappan. Int J Mol Sci. 2012;13(8):10359-10367. View Source

Recommended Research and Procurement Applications for 3′-Deoxysappanone A Based on Quantitative Evidence

Gastric Cancer Cytotoxicity Screening and SAR Studies

3′-Deoxysappanone A is the most potent homoisoflavonoid identified to date against human gastric cancer AGS cells (IC50 42.82 µM), outperforming sappanone A (55.71 µM) and showing dramatically superior activity compared to inactive analogs such as 3-deoxysappanone B and bonducelin (>100 µM) [1]. It is the recommended starting scaffold for medicinal chemistry efforts targeting gastric cancer, particularly for SAR studies exploring modifications to the 3-benzylidene pharmacophore that drives cytotoxic activity.

Homoisoflavonoid Reference Standard for Analytical Method Development

With a well-defined molecular weight (268.26 g/mol), exact mass (268.07355886 g/mol), and TPSA (66.80 Ų) [1], 3′-deoxysappanone A serves as an authenticated reference standard for HPLC and LC-MS analysis of Caesalpinia sappan extracts and related natural products. Its distinct physicochemical profile (C16H12O4) [1] enables clear chromatographic separation from co-occurring homoisoflavonoids including sappanone A (C16H12O5) and 3-deoxysappanone B (C18H18O5), facilitating quality control and phytochemical standardization.

Chemical Probe for Investigating the 3-Benzylidene Pharmacophore

The binary activity pattern observed in the Celastrus orbiculatus study—where only 3-benzylidene-bearing compounds (3′-deoxysappanone A and sappanone A) exhibited cytotoxicity while 3-benzylchroman derivatives (3-deoxysappanone B and bonducelin) were completely inactive [1]—establishes 3′-deoxysappanone A as an essential chemical probe. Researchers investigating the molecular targets of homoisoflavonoid cytotoxicity can use 3′-deoxysappanone A as the active comparator against inactive 3-benzylchroman controls to isolate target engagement specific to the 3-benzylidene motif.

Precursor for Semi-Synthetic Derivatization and Structural Optimization

3′-Deoxysappanone A provides a versatile scaffold for semi-synthetic derivatization. The 7-hydroxy group offers a site for O-alkylation or glycosylation; the 4-hydroxybenzylidene moiety can be modified to probe electronic and steric effects on cytotoxicity; and the α,β-unsaturated ketone system (C2-C3 double bond conjugated to the C4 carbonyl) presents a Michael acceptor site that may contribute to biological activity. The compound's higher lipophilicity compared to sappanone A [1] also makes it a more favorable starting point for developing cell-permeable analogs.

Application

Selection Property

Validation Focus

Gastric cancer cell-model studies

Homoisoflavonoid cytotoxicity screening context

3-Benzylidene pharmacophore activity and cell viability endpoint review

Natural product analytical reference standard

HPLC/LC-MS method compatibility

Chromatographic separation from co-occurring homoisoflavonoids

Pharmacophore-probe studies

Active vs. inactive 3-benzylchroman comparator context

Target engagement specific to 3-benzylidene motif

Semisynthetic derivatization studies

Hydroxyl and Michael acceptor modification sites

Cell-permeability and potency optimization context

• [1] Hua S, Liu P, Miao L, et al. Neolignan and 3-Benzylchroman Derivatives From Celastrus orbiculatus Thunb. Chem Biodivers. 2025;e202500273. View Source